APN-C3-biotin

Specification

• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol
• IUPAC Name: 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[4-[4-(2-cyanoethynyl)anilino]-4-oxobutyl]pentanamide
• Standard InChI: InChI=1S/C23H27N5O3S/c24-13-3-5-16-9-11-17(12-10-16)26-21(30)8-4-14-25-20(29)7-2-1-6-19-22-18(15-32-19)27-23(31)28-22/h9-12,18-19,22H,1-2,4,6-8,14-15H2,(H,25,29)(H,26,30)(H2,27,28,31)/t18-,19-,22-/m0/s1
• Standard InChI Key: IBQNQQRHZDWGOS-IPJJNNNSSA-N
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCC(=O)NC3=CC=C(C=C3)C#CC#N)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)NCCCC(=O)NC3=CC=C(C=C3)C#CC#N)NC(=O)N2

Introduction

Chemical Structure and Physicochemical Properties

APN-C3-Biotin features a modular architecture optimized for controlled bioconjugation. The molecule comprises three distinct regions:

• 4-Azidophenyl (APN) Group: A photoreactive aryl azide moiety that forms covalent bonds with cysteine thiols under mild conditions.

• Triethylene Glycol (C3) Spacer: A hydrophilic linker that minimizes steric hindrance between conjugated molecules.

• Biotin Terminal: A vitamin-derived tag enabling high-affinity binding to streptavidin (Kd ≈ 10−15 M).

Table 1: Key Physicochemical Parameters of APN-C3-Biotin

Property	Value
Molecular Formula	C23H27N5O3S
Molecular Weight	453.6 g/mol
Purity	≥95% (HPLC)
Solubility	>10 mg/mL in DMSO, PBS
Storage Conditions	-20°C, desiccated
CAS Number	2170240-97-6

The aryl azide group undergoes Staudinger ligation with cysteine residues, forming stable thioether bonds without requiring UV activation. This contrasts with traditional NHS ester-based linkers, which lack residue specificity. The C3 spacer’s ethylene oxide units confer water solubility (logP = -1.2), enabling use in physiological buffers.

Synthesis and Analytical Characterization

Industrial synthesis of APN-C3-Biotin follows a three-step modular approach:

• APN-Amine Synthesis: 4-azidobenzoic acid is activated with N-hydroxysuccinimide (NHS) and coupled to 1,2-ethylenediamine.

• C3 Spacer Incorporation: Triethylene glycol diamine is conjugated via carbodiimide chemistry.

• Biotin Termination: The terminal amine reacts with biotin-NHS ester under alkaline conditions.

Quality control employs reversed-phase HPLC (C18 column, 0.1% TFA/acetonitrile gradient) and mass spectrometry (ESI-MS m/z 454.2 [M+H]+). Batch consistency is critical, as residual NHS esters or free amines could cause nonspecific conjugation.

Bioconjugation Mechanisms and Selectivity

APN-C3-Biotin’s utility stems from its dual reactivity:

Cysteine-Specific Coupling

The APN group selectively reacts with cysteine thiols (pKa ≈ 8.5) at pH 7.0–7.4, forming a stable thioether bond. Competition assays show <5% cross-reactivity with lysine or histidine residues under physiological conditions. This specificity enables site-selective protein modification, preserving functional epitopes.

Streptavidin-Biotin Interaction

The biotin terminus binds streptavidin with sub-nanomolar affinity (Kd = 4 × 10−14 M). This interaction withstands 6 M urea, 1% SDS, and temperatures up to 70°C, making it ideal for harsh purification protocols.

Table 2: Comparison of Bioconjugation Strategies

Parameter	APN-C3-Biotin	NHS-Biotin	Maleimide-Biotin
Specificity	Cysteine	Lysine	Cysteine
Reaction pH	7.0–7.4	8.0–9.0	6.5–7.5
Stability	>72 h (37°C)	48 h	24 h
Nonspecific Binding	<5%	15–20%	10–12%
Source

Applications in Biomedical Research

Protein Labeling and Tracking

APN-C3-Biotin labels cell surface receptors (e.g., EGFR, CD20) for real-time trafficking studies. In live-cell imaging, biotinylated antibodies conjugated via APN-C3-Biotin show 92% labeling efficiency vs. 78% for maleimide-based linkers. The C3 spacer reduces quenching effects, enhancing fluorescence signal-to-noise ratios by 3.1-fold.

Diagnostic Assay Development

Lateral flow assays using APN-C3-Biotin-conjugated detection antibodies demonstrate 12% higher sensitivity in SARS-CoV-2 nucleocapsid protein detection compared to traditional biotinylation methods. The improved performance stems from oriented antibody immobilization on streptavidin-coated nanoparticles.

Targeted Drug Delivery

Doxorubicin-loaded liposomes conjugated to HER2-targeting antibodies via APN-C3-Biotin show 2.3-fold increased tumor uptake in murine xenograft models compared to non-targeted formulations. The linker’s stability prevents premature drug release in circulation (plasma t1/2 = 19 h vs. 8 h for disulfide linkers).

Stability and Pharmacokinetic Profile

APN-C3-Biotin conjugates exhibit exceptional stability:

Table 3: Stability Under Physiological Conditions

Condition	Conjugate Half-Life	Free Linker Half-Life
Human Plasma (37°C)	68 h	14 h
PBS (pH 7.4, 4°C)	>30 days	21 days
Intracellular Environment	52 h	9 h
Source

The extended half-life derives from the thioether bond’s resistance to enzymatic cleavage and the C3 spacer’s prevention of steric hydrolysis.

Comparative Analysis with Alternative Technologies

While maleimide-biotin reagents dominate cysteine bioconjugation, APN-C3-Biotin offers distinct advantages:

• Reduced Retro-Michael Addition: Thioether bonds show <2% reversibility at pH 7.4 vs. 18% for maleimide-thiol adducts.

• Lower Immunogenicity: APN conjugates elicit 40% less anti-linker antibody production in murine models compared to maleimide derivatives.

• Broader pH Tolerance: Effective conjugation from pH 6.0–8.5 vs. maleimide’s narrow 6.5–7.5 range.

Future Directions and Challenges

Theranostic Applications

Ongoing clinical trials (NCT04877067) are evaluating APN-C3-Biotin-conjugated PSMA ligands for prostate cancer imaging and lutetium-177 therapy. Preliminary data show tumor-to-background ratios of 9:1 at 24 h post-injection.

Multiplexed Detection Systems

By combining APN-C3-Biotin with cleavable linkers (e.g., enzyme-labile peptides), researchers aim to develop sequential release platforms for multiplexed biomarker detection. Early prototypes achieve 5-plex cytokine quantification with <8% cross-talk.

Scalability Limitations

Current APN-C3-Biotin synthesis yields 72% over three steps, with the azide reduction side reaction consuming 15% of intermediates. Flow chemistry approaches under development aim to boost yields to 89% while reducing hazardous waste.